N-methoxy-N-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C6H9N3O2
• Molecular Weight: 155.15 g/mol
• IUPAC Name: N-methoxy-N-methyl-1H-pyrazole-4-carboxamide
• InChI: InChI=1S/C6H9N3O2/c1-9(11-2)6(10)5-3-7-8-4-5/h3-4H,1-2H3,(H,7,8)
• InChI Key: ZQQDUGSZDNPOTN-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CNN=C1)OC

Description

N-methoxy-N-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C6H9N3O2 and its molecular weight is 155.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A N,N-dimethylformamide solution (3 mL) of 4-pyrazolecarboxylic acid (150 mg, 1.34 mmol), N,O-dimethylhydroxylamine hydrochloride (261.4 mg, 2.68 mmol), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide, hydrochloride (513.8 mg, 2.68 mmol), 1-hydroxybenzotriazoleimidazole anhydride (54.2 mg, 0.40 mmol), and triethylamine (0.38 mL, 2.68 mmol) was stirred for 1 day. After completion of the reaction, the reaction solution was mixed with ethyl acetate and washed with saturated aqueous sodium chloride. The organic layer was dried over anhydrous sodium sulfate and evaporated under reduced pressure. The resulting crude reaction product containing the desired product was used for the next step (142.7 mg).